17-Epiestriol

Description

17α-Epiestriol, also known as 17-epiestriol, 16α-hydroxy-17α-estradiol, or estra-1,3,5(10)-triene-3,16α,17α-triol, is a minor and weak endogenous estrogen . It is the 17α-epimer of estriol, which is 16α-hydroxy-17β-estradiol, and is formed from 16α-hydroxyestrone . It is considered a relatively weak estrogen due to its low affinity for the ERα . However, 17α-epiestriol acts as a selective agonist of the ERβ, setting it apart from other endogenous estrogens like estradiol .

This compound has demonstrated a higher potency compared to estradiol in inhibiting tumor necrosis factor α (TNFα)-induced vascular cell adhesion molecule 1 (VCAM-1) expression in vitro . Relative affinity percentages show that 17α-epiestriol has an ER affinity of 31%, compared to estradiol at 100% . Other related steroids include 16β,17α-Epiestriol, a minor and weak endogenous steroidal estrogen related to 17α-estradiol and estriol, and Epimestrol .

17-Epiestriol has a molecular weight of 288.38 . Its chemical formula is C18H24O3 . Synonyms for 17-epiestriol include 17alpha-Estriol and 16alpha,17alpha-estriol . It is a hydroxylated metabolite of estradiol or estrone, featuring hydroxyl groups at the C3-beta, 16-alpha, and 17-beta positions .

• CAS No.: 1228-72-4
• Product Name: 17-Epiestriol
• Molecular Formula: C18H24O3
• Molecular Weight: 288.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,16R,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
• Standard InChI: InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17-,18+/m1/s1
• Standard InChIKey: PROQIPRRNZUXQM-PNVOZDDCSA-N
• SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Canonical SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
• Appearance: Solid Powder
• Purity: > 95%
• Synonyms: 17-epi-Estriol ; Estra-1,3,5(10)-triene-3,16α,17α-triol
• PubChem Compound: 256737
• Last Modified: Aug 15 2023